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Compound of Interest

Compound Name: 2-Chloro-4-(hydroxymethyl)phenol

Cat. No.: B008555 Get Quote

An In-Depth Technical Guide to 2-Chloro-4-(hydroxymethyl)phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-4-
(hydroxymethyl)phenol, a key chemical intermediate. The document details its chemical

identity, properties, synthesis, and safety considerations, presenting data in a clear and

accessible format for scientific professionals.

Chemical Identity and Structure
2-Chloro-4-(hydroxymethyl)phenol is an aromatic organic compound. Its structure consists of

a phenol ring substituted with a chlorine atom at the ortho-position (C2) and a hydroxymethyl

group at the para-position (C4) relative to the primary hydroxyl group.

IUPAC Name: 2-Chloro-4-(hydroxymethyl)phenol

CAS Number: 21993-37-9

Molecular Formula: C₇H₇ClO₂

Molecular Weight: 158.58 g/mol

The structure of this molecule makes it a useful building block in organic synthesis, particularly

in the development of more complex molecules.
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Caption: Chemical structure of 2-Chloro-4-(hydroxymethyl)phenol.

Physicochemical Properties
A summary of the key quantitative data for 2-Chloro-4-(hydroxymethyl)phenol is provided

below. This data is essential for handling, reaction setup, and analytical characterization.

Property Value Source

Molecular Formula C₇H₇ClO₂ -

Molecular Weight 158.58 g/mol -

Appearance
White to off-white crystalline

powder

Melting Point 97-101 °C

Boiling Point Data not readily available -

Solubility Data not readily available -

pKa Data not readily available -

Synthesis Protocol
2-Chloro-4-(hydroxymethyl)phenol is typically synthesized via the hydroxymethylation of 2-

chlorophenol. This electrophilic aromatic substitution reaction introduces a hydroxymethyl

group onto the phenol ring, directed primarily to the para-position due to the ortho-para

directing nature of the hydroxyl group.

Experimental Workflow: Synthesis from 2-Chlorophenol
The following diagram outlines the general workflow for the synthesis.

Caption: General workflow for the synthesis of 2-Chloro-4-(hydroxymethyl)phenol.

Detailed Methodology
The following is a representative protocol based on standard hydroxymethylation procedures

for phenols.
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Preparation: To a solution of 2-chlorophenol (1.0 eq) in an aqueous solution of sodium

hydroxide (1.1 eq) in a reaction flask, add an aqueous solution of formaldehyde (37 wt. %,

1.2 eq) dropwise.

Reaction: The reaction mixture is stirred at a controlled temperature (typically between 50-70

°C) for several hours until the starting material is consumed, as monitored by Thin Layer

Chromatography (TLC).

Work-up: After cooling the mixture to room temperature, it is carefully acidified with dilute

hydrochloric acid until it reaches a pH of approximately 5-6. The acidic condition neutralizes

the phenoxide and causes the product to precipitate out of the solution.

Isolation: The resulting solid precipitate is collected by vacuum filtration. The filter cake is

then washed with cold deionized water to remove any remaining salts and impurities.

Purification: The crude product is purified by recrystallization from an appropriate solvent

system, such as water or a mixture of toluene and heptane, to yield pure 2-Chloro-4-
(hydroxymethyl)phenol as a crystalline solid.

Characterization: The final product's identity and purity should be confirmed using standard

analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and melting point

analysis.

Applications in Drug Development and Research
As a functionalized phenol, 2-Chloro-4-(hydroxymethyl)phenol serves as a valuable

intermediate in the synthesis of various target molecules. The presence of three reactive sites

—the phenolic hydroxyl, the benzylic hydroxyl, and the chlorinated aromatic ring—allows for

diverse chemical transformations. Its primary application lies in being a precursor for more

complex molecules with potential biological activity.

Safety and Handling
Hazard Statements:

Causes skin irritation.
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Causes serious eye irritation.

May cause respiratory irritation.

Precautionary Statements:

Wear protective gloves, eye protection, and face protection.

Avoid breathing dust, fumes, or vapors.

Use only outdoors or in a well-ventilated area.

If on skin: Wash with plenty of soap and water.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

Always consult the latest Safety Data Sheet (SDS) from the supplier before handling this

chemical. Proper personal protective equipment (PPE) and engineering controls are mandatory

to ensure laboratory safety.

To cite this document: BenchChem. [2-Chloro-4-(hydroxymethyl)phenol IUPAC name and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008555#2-chloro-4-hydroxymethyl-phenol-iupac-
name-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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